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Abstract

Leucomentin-5 is a naturally occurring polyphenol produced by the mushroom Paxillus
panuoides.[1] As a potent free radical scavenger, it exhibits significant inhibitory effects on lipid
peroxidation. This technical guide provides a comprehensive overview of the known physical
and chemical properties of Leucomentin-5. It details the experimental protocols for its isolation
and characterization and explores its potential mechanism of action through relevant signaling
pathways. All quantitative data is presented in structured tables for clarity, and key
experimental and logical workflows are visualized using diagrams.

Physicochemical Properties

Initial characterization of Leucomentin-5 has established its fundamental chemical and
physical properties. While a comprehensive experimental dataset is still developing, the
available information provides a solid foundation for its application in research and drug
development.

Chemical Properties
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Property Value Source
Molecular Formula C38H34013
Molecular Weight 698.67 g/mol [1]

[2-acetyloxy-3,6-bis(4-
hydroxyphenyl)-4,5-bis[[(Z)-3-
[(2R,3S)-3-methyloxiran-2-

IUPAC Name [1]
yl]prop-2-enoylJoxy]phenyl]
(2)-3-[(2R,3S)-3-methyloxiran-

2-yl]prop-2-enoate

CC1C(01)C=CC(=0)0C2=C(
C(=C(C(=C20C(=0)C)C3=CC
Canonical SMILES =C(C=C3)0)0C(=0)C=CC4C( [1]
04)C)OC(=0)C=CC5C(05)C)
C6=CC=C(C=C6)0

QPGKQDNGSJHXHK-
InChl Key [1]
YQZLAJEPSA-N

Physical Properties

Property Value Source
Appearance Gray Powder [1]
Solubility Soluble in Methanol [1]

Note: Further quantitative physical data such as melting point, boiling point, and pKa have not
been reported in the reviewed literature.

Experimental Protocols

The isolation and characterization of Leucomentin-5 were first described by Yun et al. in 2000.
The following protocols are based on their reported methodology.

Isolation of Leucomentin-5 from Paxillus panuoides**
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The isolation of Leucomentin-5 involves a multi-step extraction and chromatographic
purification process from the fruiting bodies of the mushroom Paxillus panuoides.

Isolation Workflow for Leucomentin-5

Fruiting bodies of Paxillus panuoides

i

Extraction with organic solvent (e.g., Methanol)

i

Concentration of crude extract

i

Solvent partitioning

i

Silica gel column chromatography

i

Further purification by HPLC

i

Isolated Leucomentin-5
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Isolation workflow for Leucomentin-5.

Methodology:
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o Extraction: The dried and powdered fruiting bodies of Paxillus panuoides are subjected to
exhaustive extraction with an organic solvent such as methanol at room temperature.

» Concentration: The resulting crude extract is concentrated under reduced pressure to yield a
viscous residue.

» Solvent Partitioning: The residue is then suspended in water and partitioned successively
with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to
separate compounds based on their polarity.

o Chromatographic Separation: The bioactive fractions, typically the ethyl acetate fraction, are
subjected to column chromatography on silica gel. Elution is performed with a gradient of
solvents to separate the different components.

» High-Performance Liquid Chromatography (HPLC): Fractions containing Leucomentin-5 are
further purified by reversed-phase HPLC to yield the pure compound.

Structural Characterization

The structure of Leucomentin-5 was elucidated using a combination of spectroscopic
techniques.

Structural Characterization Workflow

Isolated Leucomentin-5
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Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) Spectroscopy
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Determination of Molecular Formula and Weight Elucidation of the carbon-hydrogen framework
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Final Structure Confirmation
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Workflow for the structural characterization of Leucomentin-5.

Methodology:

e Mass Spectrometry (MS): High-resolution mass spectrometry, such as Fast Atom
Bombardment Mass Spectrometry (FAB-MS), is used to determine the exact molecular
weight and elemental composition of the compound, allowing for the deduction of its

molecular formula.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number, environment, and connectivity of
hydrogen atoms in the molecule.

o 13C NMR: Reveals the number and types of carbon atoms present.

o 2D NMR (e.g., COSY, HMQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, allowing for the complete assembly of the

molecular structure.

Biological Activity and Signaling Pathways

Leucomentin-5 is recognized for its potent antioxidant properties, specifically as a free radical
scavenger and an inhibitor of lipid peroxidation. Its IC50 value for the inhibition of lipid

peroxidation has been reported to be 0.11 pg/mL.

Proposed Mechanism of Action: Free Radical
Scavenging

As a polyphenolic compound, Leucomentin-5 likely exerts its free radical scavenging effects
through hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms, which are

common for compounds with multiple hydroxyl groups on aromatic rings.
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Proposed Free Radical Scavenging by Leucomentin-5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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